![molecular formula C6H7N3O3S B1224151 Ethyl 5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate CAS No. 51101-09-8](/img/structure/B1224151.png)
Ethyl 5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate
Overview
Description
Ethyl 5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate (ETTC) is an organic compound belonging to the heterocyclic family of compounds. It is a colorless solid that is insoluble in water and has a melting point of about 130 °C. ETTC is used in a variety of scientific research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the development of new lab experiments. This article will provide an overview of ETTC, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Synthesis and Biological Activities
Ethyl 5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate and its derivatives have been synthesized for various biological studies. For instance, the synthesis of hybrid molecules containing this compound with penicillanic acid or cephalosporanic acid moieties was investigated. These synthesized compounds were tested for their antimicrobial, antilipase, and antiurease activities, revealing significant antimicrobial activity against test microorganisms. Two compounds exhibited antiurease activity, and four displayed antilipase activity (Başoğlu et al., 2013).
Chemical Reactions and Synthesis Methods
The compound has been involved in various chemical reactions to form different derivatives. For example, the reaction of 4,6-Diphenyl-, 6-phenyl-4-p-tolyl-, and 6-styryl-4-phenyl-3-thioxo-5-oxo-2,3,4,5-tetrahydro-1,2,4-triazines with tetra-O-acetyl-α-D-glucopyranosyl bromide led to the formation of corresponding 2-tetra-O-acetyl-B-D-glucopyranosyl derivatives. These chemical reactions are significant for developing new compounds with potential applications (Mansoub et al., 1976).
Potential Antineoplastic Activity
This compound derivatives were synthesized and evaluated for possible antineoplastic activity. The structures of these compounds were confirmed by various spectral studies, but preliminary tests showed that they were inactive against P-388 lymphocytic leukemia (Ibrahim el-SA et al., 1979).
Synthesis of Novel Derivatives
Research has also focused on synthesizing novel derivatives of this compound. For instance, new substituted 4-aryl-8-methyl-2-thioxo-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one and ethyl 4-aryl-6-oxo-2-thioxo-1,3,4,6-tetrahydro-2H-pyrimido[1,2-a][1,3,5]triazine-7-carboxylate were synthesized. The synthesized compounds exhibited antibacterial activity against E. coli and S. aureus cultures (Quy et al., 2022).
properties
IUPAC Name |
ethyl 5-oxo-3-sulfanylidene-2H-1,2,4-triazine-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O3S/c1-2-12-5(11)3-4(10)7-6(13)9-8-3/h2H2,1H3,(H2,7,9,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVUZWTLCUJJDHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC(=S)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60372290 | |
Record name | Ethyl 5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60372290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51101-09-8 | |
Record name | 51101-09-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=338197 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60372290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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